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Compound of Interest

Compound Name: 2-Benzothiazolethiol-d4

Cat. No.: B584626 Get Quote

An In-depth Technical Guide to the Material Safety of 2-Benzothiazolethiol-d4

This technical guide provides a comprehensive overview of the material safety data for 2-
Benzothiazolethiol-d4 (CAS 1346598-64-8). Given the limited availability of a detailed Safety

Data Sheet (SDS) for the deuterated compound, this guide leverages data from its well-

characterized non-deuterated analog, 2-Mercaptobenzothiazole (CAS 149-30-4), to infer

potential hazards and safety precautions. This information is intended for researchers,

scientists, and professionals in drug development who may be handling this compound.

Chemical and Physical Properties
2-Benzothiazolethiol-d4 is a deuterated form of 2-Mercaptobenzothiazole. The primary

difference is the substitution of four hydrogen atoms on the benzene ring with deuterium. While

this substitution is not expected to significantly alter the chemical reactivity or toxicological

profile, it does increase the molecular weight.

Table 1: Physical and Chemical Properties of 2-Benzothiazolethiol-d4 and 2-

Mercaptobenzothiazole
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Property 2-Benzothiazolethiol-d4 2-Mercaptobenzothiazole

CAS Number 1346598-64-8[1][2] 149-30-4[3][4]

Molecular Formula C₇D₄HNS₂[1] C₇H₅NS₂

Molecular Weight 171.28 g/mol [1][2] 167.24 g/mol [5]

Appearance Yellow to Orange Solid[2] Pale yellow to gray powder[6]

Melting Point Not available 177 - 181 °C (351 - 358 °F)

Boiling Point Not available > 260 °C (> 500 °F)

Flash Point Not available 243 °C (469.4 °F)[4]

Autoignition Temperature Not available 465 °C (869 °F)[4]

Water Solubility Not available Low water solubility[4]

Log Pow Not available 2.42

Toxicological Data
Toxicological data for 2-Benzothiazolethiol-d4 is not readily available. The following data for

2-Mercaptobenzothiazole is provided as a reference.

Table 2: Acute Toxicity of 2-Mercaptobenzothiazole

Route of Exposure Species Value Reference

Oral Rat LD50: 3800 mg/kg[7] [7]

Hazard Identification and GHS Classification
Based on the data for 2-Mercaptobenzothiazole, 2-Benzothiazolethiol-d4 should be handled

as a hazardous substance. The GHS classification for 2-Mercaptobenzothiazole is as follows:

Skin Sensitization: Category 1 (H317: May cause an allergic skin reaction)[3][5]
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Hazardous to the aquatic environment, acute hazard: Category 1 (H400: Very toxic to

aquatic life)[3]

Hazardous to the aquatic environment, chronic hazard: Category 1 (H410: Very toxic to

aquatic life with long lasting effects)[3][5]

The following diagram illustrates the GHS hazard classification and the corresponding

precautionary statements.

GHS Hazard Classification

Precautionary Statements

H317
May cause an

allergic skin reaction

P261: Avoid breathing dust

P280: Wear protective gloves

P302 + P352: IF ON SKIN: Wash with plenty of soap and water

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention

P501: Dispose of contents/container in accordance with local regulations
H410

Very toxic to aquatic life
with long lasting effects

P273: Avoid release to the environment
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GHS Hazard Classification and Precautionary Statements for 2-Mercaptobenzothiazole.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 2-Mercaptobenzothiazole

are not provided in the available SDS. The LD50 value is a standardized measure of acute

toxicity, and the general methodology is described below.

Protocol: Acute Oral Toxicity (LD50)

Objective: To determine the median lethal dose (LD50) of a substance when administered

orally.

Test Animals: Typically, rats or mice are used. A specified number of animals are used for

each dose group.

Procedure:

The test substance is administered in graduated doses to several groups of experimental

animals.

A control group receives a placebo.

The substance is typically administered by gavage.

Observations of effects and mortality are made over a specified period (e.g., 14 days).

Data Analysis: The LD50 is calculated statistically as the dose that is lethal to 50% of the test

animal population.

Safe Handling and Emergency Procedures
Proper handling and emergency preparedness are crucial when working with potentially

hazardous materials. The following workflow outlines the recommended procedures for

handling 2-Benzothiazolethiol-d4.
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Safe Handling Procedures Emergency Procedures

Start: Handling 2-Benzothiazolethiol-d4

Wear Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Use in a well-ventilated area
(e.g., fume hood)

Avoid skin and eye contact

Avoid inhaling dust

Do not eat, drink, or smoke in the work area

Wash hands thoroughly after handling

End of Handling

Spill Occurs

Evacuate and ventilate the area

Contain spill with absorbent material

Collect spill into a sealed container for disposal

Decontaminate the area

Skin Contact

Wash with plenty of soap and water

Seek medical attention if irritation persists

Eye Contact

Rinse cautiously with water for several minutes

Seek medical attention

Inhalation

Move to fresh air

Seek medical attention if symptoms occur

Ingestion

Rinse mouth. Do NOT induce vomiting

Seek immediate medical attention

Click to download full resolution via product page

Workflow for Safe Handling and Emergency Procedures.
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First Aid Measures
After inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[8]

In case of skin contact: Wash off with soap and plenty of water.[4] If skin irritation or a rash

occurs, get medical advice/attention.[4]

In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes.[4]

If swallowed: Clean mouth with water.[4] Do NOT induce vomiting.[7] Seek medical attention.

[4]

Fire-Fighting Measures
Suitable extinguishing media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[4]

Hazardous combustion products: In case of fire, hazardous decomposition products may be

formed, including carbon oxides, nitrogen oxides (NOx), and sulfur oxides.[4]

Protective equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[4]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[5] Avoid release to the environment.[5]

Disclaimer: This document is intended as a guide and is based on the available data for 2-

Mercaptobenzothiazole. It is not a substitute for a formal Safety Data Sheet (SDS) for 2-
Benzothiazolethiol-d4. Users should exercise caution and consult all available safety

information before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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